Cas no 75822-27-4 (1'-(2-(4-Chlorophenyl)-2-oxoethyl)spiro[[1,3]dioxolane-2,3'-indolin]-2'-one)

• Product Name: 1'-(2-(4-Chlorophenyl)-2-oxoethyl)spiro[[1,3]dioxolane-2,3'-indolin]-2'-one
• CAS No: 75822-27-4
• MF: C₁₈H₁₄ClNO₄
• MW: 343.761064052582
• CID: 6797550
• PubChem ID: 691243
• Update Time: 2025-06-14

1'-(2-(4-Chlorophenyl)-2-oxoethyl)spiro[[1,3]dioxolane-2,3'-indolin]-2'-one Chemical and Physical Properties

Names and Identifiers

• 1'-[2-(4-chlorophenyl)-2-oxoethyl]spiro[1,3-dioxolane-2,3'-indole]-2'-one
• Spiro[1,3-dioxolane-2,3'-[3H]indol]-2'(1'H)-one, 1'-[2-(4-chlorophenyl)-2-oxoethyl]-
• STK699841
• 75822-27-4
• HMS2440O05
• SR-01000394025
• AB00089360-01
• 1'-[2-(4-CHLOROPHENYL)-2-OXOETHYL]-1',2'-DIHYDROSPIRO[1,3-DIOXOLANE-2,3'-INDOL]-2'-ONE
• 1'-(2-(4-chlorophenyl)-2-oxoethyl)spiro-[[1,3]-dioxolane-2,3'-indolin]-2'-one
• 1'-[2-(4-chlorophenyl)-2-oxoethyl]spiro[1,3-dioxolane-2,3'-indol]-2'(1'H)-one
• Oprea1_793945
• BDBM50201763
• CHEMBL1612166
• CCG-15340
• SMR000111116
• MFCD00617611
• HMS587D13
• MLS000106740
• SR-01000394025-1
• AKOS000730382
• Oprea1_384091
• MLS002539829
• ChemDiv1_000079
• 1'-(2-(4-Chlorophenyl)-2-oxoethyl)spiro[[1,3]dioxolane-2,3'-indolin]-2'-one

• Inchi： 1S/C18H14ClNO4/c19-13-7-5-12(6-8-13)16(21)11-20-15-4-2-1-3-14(15)18(17(20)22)23-9-10-24-18/h1-8H,9-11H2
• InChI Key： ZSTKASWKKCILJO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CN1C(C2(C3C=CC=CC1=3)OCCO2)=O)=O

Computed Properties

• Exact Mass: 343.0611356g/mol
• Monoisotopic Mass: 343.0611356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Melting Point: 165-166 °C
• Boiling Point: 618.0±55.0 °C(Predicted)
• pka: -0.62±0.20(Predicted)

Additional information on 1'-(2-(4-Chlorophenyl)-2-oxoethyl)spiro[[1,3]dioxolane-2,3'-indolin]-2'-one

Comprehensive Analysis of 1'-(2-(4-Chlorophenyl)-2-oxoethyl)spiro[[1,3]dioxolane-2,3'-indolin]-2'-one (CAS 75822-27-4): Properties, Applications, and Research Insights

The compound 1'-(2-(4-Chlorophenyl)-2-oxoethyl)spiro[[1,3]dioxolane-2,3'-indolin]-2'-one (CAS 75822-27-4) is a structurally unique spirocyclic indolinone derivative that has garnered significant attention in pharmaceutical and organic chemistry research. Its molecular architecture combines a 1,3-dioxolane ring system with an indolin-2-one core, linked via a spiro carbon, and further functionalized with a 4-chlorophenyl ketone moiety. This intricate design contributes to its potential as a versatile intermediate in drug discovery and material science applications.

Recent studies highlight the growing interest in spirocyclic compounds like 75822-27-4, particularly due to their three-dimensional rigidity and ability to interact with biological targets. Researchers frequently search for "spirocyclic indolinone synthesis" or "CAS 75822-27-4 applications," reflecting the compound's relevance in developing novel therapeutics. The presence of both dioxolane and indolinone functionalities makes it valuable for exploring chiral auxiliaries and asymmetric catalysis—hot topics in green chemistry initiatives.

From a synthetic chemistry perspective, the 1,3-dioxolane ring in 75822-27-4 serves as a protective group for carbonyl compounds, while the indolin-2-one scaffold is a privileged structure in medicinal chemistry. Computational chemistry searches such as "molecular docking studies of spiro indolinones" often reference this compound class for their potential in kinase inhibition. Notably, the 4-chlorophenyl substituent enhances lipophilicity, a property frequently optimized in CNS drug candidates—addressing trending queries about "blood-brain barrier penetration strategies."

Analytical characterization of 1'-(2-(4-Chlorophenyl)-2-oxoethyl)spiro[[1,3]dioxolane-2,3'-indolin]-2'-one typically involves advanced techniques like NMR spectroscopy (noting the distinctive spiro carbon at ~80 ppm in ¹³C NMR) and high-resolution mass spectrometry. These methods align with current industry demands for "structural elucidation of complex heterocycles," a common challenge in modern organic synthesis. The compound's crystalline nature also makes it suitable for X-ray diffraction studies, contributing to the growing database of spirocyclic conformations—a key area in computational drug design.

In material science applications, researchers investigating "organic electronic materials with spiro centers" have examined derivatives of 75822-27-4 for their potential in OLED technologies. The spiro conjugation effect can influence photophysical properties, while the chlorophenyl group may enhance thermal stability—addressing the search trend for "heat-resistant organic semiconductors." This dual applicability in pharmaceuticals and advanced materials underscores the compound's interdisciplinary importance.

Ongoing research explores the stereoselective synthesis of 1'-(2-(4-Chlorophenyl)-2-oxoethyl)spiro[[1,3]dioxolane-2,3'-indolin]-2'-one enantiomers, responding to the pharmaceutical industry's need for "chiral purity in API development." The spiro[1,3]dioxolane-indolinone system's constrained geometry may offer advantages in reducing off-target effects, a critical consideration in "selective kinase inhibitor design"—currently a major focus in oncology research.

Environmental and regulatory aspects of CAS 75822-27-4 are frequently queried as "biodegradability of spirocyclic compounds." While the 1,3-dioxolane ring is generally hydrolytically stable, the compound's overall persistence depends on microbial degradation pathways—an area of active study in green chemistry initiatives. This aligns with global trends toward "sustainable heterocyclic synthesis" and "benign by design" principles in chemical development.

In conclusion, 1'-(2-(4-Chlorophenyl)-2-oxoethyl)spiro[[1,3]dioxolane-2,3'-indolin]-2'-one represents a compelling case study in multifunctional spiroheterocycles. Its structural features address multiple contemporary research themes, from targeted drug delivery to advanced material design, making CAS 75822-27-4 a compound of enduring scientific interest across diverse chemical disciplines.